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The escalating prevalence of myopia worldwide has intensified the search for effective

interventions to slow its progression, particularly in children. Among the pharmacological

agents investigated, atropine has emerged as a prominent treatment, with a substantial body of

evidence supporting its efficacy. Anisodamine, another anticholinergic agent, has also been

explored, primarily in China, for its potential in myopia control. This guide provides an objective

comparison of anisodamine and atropine for myopia progression control, presenting available

experimental data, detailing methodologies of key studies, and illustrating relevant signaling

pathways.

Mechanism of Action
Both atropine and anisodamine are non-selective muscarinic acetylcholine receptor (mAChR)

antagonists. Their therapeutic effect in myopia control is believed to stem from their influence

on the retina, choroid, and sclera, rather than solely their cycloplegic effects on

accommodation.

Atropine: The precise mechanism of atropine in myopia control is not fully elucidated but is

thought to be multifactorial.[1][2] It is hypothesized to act on mAChRs in the retina, potentially
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modulating dopamine release, which is a known inhibitor of eye growth.[1] Furthermore,

atropine may influence the sclera by inhibiting glycosaminoglycan synthesis and scleral

fibroblast proliferation, thereby preventing the scleral thinning and axial elongation

characteristic of myopia.[1][3] Recent studies also suggest that atropine can improve choroidal

microcirculation and reduce scleral hypoxia, which are implicated in myopia development.[3][4]

Anisodamine: Anisodamine is also a mAChR antagonist.[5] Additionally, it has been identified

as an α1 adrenergic receptor antagonist.[5] Its mechanism in myopia control is less understood

than that of atropine. One study suggests that anisodamine may increase blood flow to the

retina and choroid, which could have a protective effect against myopia progression.[6] Like

atropine, its anticholinergic properties are presumed to play a role in modulating signaling

pathways within the retina and sclera that govern eye growth.

Signaling Pathways
The signaling pathways involved in myopia are complex and involve communication from the

retina to the sclera. Both atropine and anisodamine are thought to intervene in these pathways

primarily through their interaction with muscarinic receptors.
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Figure 1: Simplified signaling pathway for myopia control by atropine and anisodamine.
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Experimental Data: Efficacy in Myopia Progression
Control
Direct head-to-head clinical trials comparing anisodamine and atropine for myopia progression

are scarce. The available data is largely from separate studies with differing methodologies.

Table 1: Change in Spherical Equivalent Refraction (SER) (Diopters/Year)
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Treatment
Concentrati
on

Study
Population

Duration
Mean
Annual SER
Change (D)

Control/Pla
cebo Group
SER
Change (D)

Atropine 1%
Myopic

Children
2 years -0.50[5] -0.93[5]

Atropine 0.5%
Myopic

Children
5 years -1.98[7] -

Atropine 0.1%
Myopic

Children
5 years -1.83[7] -

Atropine 0.05%
Myopic

Children
2 years

-0.55 (vs

placebo)[8]
-

Atropine 0.025%
Myopic

Children
2 years

-0.30 (vs

placebo)[8]
-

Atropine 0.01%
Myopic

Children
5 years -1.38[7] -

Atropine 0.01%
Myopic

Children
2 years

-0.27 (vs

placebo)[8]
-0.81[9]

Atropine 0.01%
Myopic

Children (US)
2 years -0.82[10] -0.80[10]

Racemic

Anisodamine

+ DIMS

lenses

-
Myopic

Adolescents
1 year

-0.31 (vs

DIMS alone)

[7]

-

Racemic

Anisodamine

+ OK lenses

-
Myopic

Adolescents
1 year

-0.11 (vs OK

alone)[7]
-

Table 2: Change in Axial Length (AL) (mm/Year)
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Treatment
Concentrati
on

Study
Population

Duration

Mean
Annual AL
Change
(mm)

Control/Pla
cebo Group
AL Change
(mm)

Atropine 1%
Myopic

Children
2 years

Not

significantly

different from

control after 2

years[5]

0.45[5]

Atropine 0.5%
Myopic

Children
5 years 0.87[7] -

Atropine 0.1%
Myopic

Children
5 years 0.85[7] -

Atropine 0.05%
Myopic

Children
1 year 0.20[6] 0.41[6]

Atropine 0.025%
Myopic

Children
1 year 0.29[6] 0.41[6]

Atropine 0.01%
Myopic

Children
5 years 0.75[7] -

Atropine 0.01%
Myopic

Children
1 year 0.36[6] 0.41[6]

Atropine 0.01%
Myopic

Children (US)
2 years

No significant

difference

from

placebo[10]

-

Racemic

Anisodamine

+ DIMS

lenses

-
Myopic

Adolescents
1 year 0.31[7] -

Racemic

Anisodamine

+ OK lenses

-
Myopic

Adolescents
1 year 0.11[7] -
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Experimental Protocols
Detailed methodologies are crucial for the interpretation and comparison of clinical trial data.

Atropine Treatment for Myopia (ATOM) Studies (Representative Atropine Trials)

Study Design: Randomized, double-masked clinical trials.

Participants: Children aged 6-12 years with myopia of at least -1.0 D.

Intervention: Daily instillation of atropine eye drops at varying concentrations (e.g., 0.01%,

0.1%, 0.5%) or placebo.

Primary Outcome Measures: Change in spherical equivalent refraction (measured by

cycloplegic autorefraction) and change in axial length (measured by optical biometry).

Follow-up: Typically 2-5 years.
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Figure 2: General experimental workflow for atropine clinical trials.

Racemic Anisodamine in Combination with Optical Methods Study

Study Design: A study evaluating different myopia correction methods.

Participants: 145 myopic adolescents aged 8 to 15 years.

Intervention Groups:

Group A: Defocus Incorporated Multiple Segments (DIMS) spectacle lenses alone.
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Group B: Orthokeratology (OK) lenses alone.

Group C: DIMS spectacle lenses combined with racemic anisodamine eye drops.

Group D: OK lenses combined with racemic anisodamine eye drops.

Primary Outcome Measures: Axial length and spherical equivalent refraction (SER)

measured at baseline and at the 12-month follow-up.

Adverse Effects
The side effect profile is a critical consideration in the long-term management of childhood

myopia.

Atropine: The most common side effects of atropine are dose-dependent and include

photophobia (light sensitivity) due to mydriasis (pupil dilation) and blurred near vision due to

cycloplegia.[11][12] Lower concentrations, such as 0.01%, are associated with minimal side

effects.[11][12] Systemic side effects are rare with topical administration but can include dry

mouth, flushing, and tachycardia.[13]

Anisodamine: Data on the side effects of topical anisodamine for myopia control is limited. One

study comparing 5 g/L raceanisodamine eye drops to 10 g/L atropine sulfate eye gel for

adolescent pseudomyopia found that the incidence of adverse reactions in the anisodamine

group was significantly lower than in the atropine group. However, specific adverse events

were not detailed.

Table 3: Comparison of Reported Adverse Effects
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Adverse Effect Atropine Anisodamine

Ocular

Photophobia
Common, dose-dependent[11]

[12]

Less data available, potentially

lower than higher

concentration atropine

Blurred Near Vision
Common, dose-dependent[11]

[12]
Less data available

Allergic Reaction Possible[13] Data not available

Systemic (Rare)

Dry Mouth Possible[13] Data not available

Flushing Possible[13] Data not available

Tachycardia Possible[13] Data not available

Discussion and Future Directions
Atropine, particularly at low concentrations, is currently the most evidence-based

pharmacological treatment for myopia progression control. A dose-dependent effect has been

observed, with higher concentrations showing greater efficacy but also more significant side

effects.[8][9][14] The optimal concentration that balances efficacy and tolerability is still under

investigation, with some studies suggesting 0.05% may be more effective than 0.01%.[8][15]

However, recent studies in the US have shown conflicting results for the efficacy of 0.01%

atropine, highlighting the need for further research in diverse populations.[10]

Anisodamine shows promise as a potential alternative or adjunctive therapy for myopia control.

The limited available data suggests it may enhance the effects of optical interventions and

potentially have a more favorable side effect profile than higher concentrations of atropine.

However, the lack of robust, large-scale, head-to-head comparative clinical trials is a significant

limitation.

Future research should focus on:
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Conducting well-designed, randomized controlled trials directly comparing the efficacy and

safety of various concentrations of anisodamine and atropine.

Investigating the long-term safety and efficacy of anisodamine for myopia control.

Elucidating the precise molecular mechanisms and signaling pathways through which both

drugs exert their effects on the eye.

In conclusion, while atropine is a well-established treatment for myopia progression,

anisodamine presents an intriguing area for further investigation. More rigorous comparative

studies are essential to fully understand its potential role in the clinical management of myopia.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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